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Compound of Interest

Compound Name: Rotihibin A

Cat. No.: B15591589

For researchers, scientists, and drug development professionals handling Rotihibin A,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. While a specific Safety Data Sheet (SDS) with explicit disposal instructions for
Rotihibin A is not readily available, a comprehensive approach based on general laboratory
chemical waste guidelines and the known properties of the compound can ensure its safe
management. Rotihibin A, a plant growth regulator, should be treated as a potentially
hazardous chemical waste due to its biological activity.

Recommended Disposal Protocol

Adherence to established protocols for chemical waste is paramount. The following step-by-
step procedure is recommended for the disposal of Rotihibin A:

o Waste Identification and Segregation: Classify Rotihibin A waste as chemical waste. It
should be segregated from other waste streams such as regular trash, biological waste, and
radioactive waste to prevent dangerous reactions and contamination.[1][2]

o Use of Appropriate Containers:

o All Rotihibin A waste, whether solid or in solution, must be collected in a designated,
leak-proof container that is chemically compatible with the substance.[1][3]

o Containers should be kept securely closed except when adding waste.[3][4]
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o Ensure the container is not overfilled; leave at least one inch of headspace to allow for
expansion.[3]

e Proper Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Rotihibin A," and the date of waste accumulation.[2][4]

o Indicate the specific hazards if known (e.g., "Toxic," "Biologically Active").
o Storage in a Designated Area:

o Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.[3][4]

o The SAA should be a well-ventilated and secure location to prevent unauthorized access.

[21[3]
e Prohibited Disposal Methods:

o Do not dispose of Rotihibin A down the drain.[4][5] Hazardous chemicals can
contaminate water supplies.

o Do not dispose of Rotihibin A in the regular trash.[5]
o Do not allow Rotihibin A waste to evaporate in a fume hood as a method of disposal.[3]
» Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHRS) or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
Rotihibin A waste.[2][4]

Chemical and Physical Properties of Rotihibin A

Understanding the properties of Rotihibin A is essential for its safe handling and disposal.
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Property Value

Chemical Formula C35H63N11013[6]
Molecular Weight 845.95 g/mol [6]
CAS Number 142689-34-7[6]

A novel plant growth regulator from
Description Streptomyces graminofaciens.[6][7] It is a lipo-

peptidal compound.[7]

Inhibits the growth of various plants at low
Biological Activit concentrations.[7][8] It acts as a TOR (target of
iological Activi
g Y rapamycin) kinase (TORK) pathway inhibitor.[8]

[9]

Dry, dark, and at O - 4°C for short term or -20°C
Storage
for long term.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Rotihibin A.
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Rotihibin A Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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